![molecular formula C26H31N3O7 B6521792 methyl 3-(5-{[2-(3,4-dimethoxyphenyl)ethyl]carbamoyl}pentyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carboxylate CAS No. 896384-93-3](/img/structure/B6521792.png)
methyl 3-(5-{[2-(3,4-dimethoxyphenyl)ethyl]carbamoyl}pentyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“Methyl 3-(5-{[2-(3,4-dimethoxyphenyl)ethyl]carbamoyl}pentyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carboxylate” is a chemical compound. Unfortunately, there is limited information available about this specific compound . It is related to a class of compounds that have been studied for their anti-ulcer effects .
Future Directions
Mechanism of Action
Target of Action
It is known to have antiulcer effects , suggesting that it may target enzymes or receptors involved in gastric acid secretion or mucosal protection.
Mode of Action
It is known to inhibit gastric acid secretion stimulated by 2-deoxy-d-glucose (2dg) . This suggests that it may interact with its targets to modulate their activity, leading to a decrease in gastric acid production.
Biochemical Pathways
Given its antiulcer effects , it is likely that it impacts pathways related to gastric acid secretion and mucosal protection.
Result of Action
This compound has been shown to produce a sustained increase in gastric mucosal blood flow in rats . It also results in a dose-related inhibition of gastric ulcers induced by various agents, including water-immersion stress, serotonin, acetylsalicylic acid (ASA), indometacin, ethanol, and 2DG plus indometacin . These results suggest that the compound has beneficial effects on both gastric aggressive and defensive factors.
properties
IUPAC Name |
methyl 3-[6-[2-(3,4-dimethoxyphenyl)ethylamino]-6-oxohexyl]-2,4-dioxo-1H-quinazoline-7-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H31N3O7/c1-34-21-11-8-17(15-22(21)35-2)12-13-27-23(30)7-5-4-6-14-29-24(31)19-10-9-18(25(32)36-3)16-20(19)28-26(29)33/h8-11,15-16H,4-7,12-14H2,1-3H3,(H,27,30)(H,28,33) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ILPZLJZRDIPAQE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CCNC(=O)CCCCCN2C(=O)C3=C(C=C(C=C3)C(=O)OC)NC2=O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H31N3O7 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
497.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.